Cas no 1248819-22-8 (4-Ethoxybenzenemethanesulfonyl chloride)

• Product Name: 4-Ethoxybenzenemethanesulfonyl chloride
• CAS No: 1248819-22-8
• MF: C₉H₁₁ClO₃S
• MW: 234.699840784073
• CID: 5282451
• PubChem ID: 82239884
• Update Time: 2025-06-08

4-Ethoxybenzenemethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1248819-22-8
• (4-ethoxyphenyl)methanesulfonyl chloride
• EN300-680971
• 4-Ethoxybenzenemethanesulfonyl chloride

• Inchi： 1S/C9H11ClO3S/c1-2-13-9-5-3-8(4-6-9)7-14(10,11)12/h3-6H,2,7H2,1H3
• InChI Key： VOEZEQSHKFCANW-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 234.0117431g/mol
• Monoisotopic Mass: 234.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 345.2±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Ethoxybenzenemethanesulfonyl chloride

Introduction to 4-Ethoxybenzenemethanesulfonyl Chloride (CAS No. 1248819-22-8)

4-Ethoxybenzenemethanesulfonyl chloride, also known by its CAS number 1248819-22-8, is a versatile compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a sulfonyl chloride functional group attached to a substituted benzene ring. The presence of the ethoxy group on the benzene ring imparts specific chemical properties that make it valuable in various applications.

The chemical formula of 4-Ethoxybenzenemethanesulfonyl chloride is C₉H₁₀O₃S, and it has a molecular weight of approximately 198.23 g/mol. The compound is typically a white to off-white solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This reactivity makes it an excellent reagent for the synthesis of sulfonamides, sulfonates, and other derivatives, which are crucial in pharmaceutical and chemical industries.

In the context of pharmaceutical research, 4-Ethoxybenzenemethanesulfonyl chloride has been extensively studied for its potential applications in drug discovery and development. Recent studies have highlighted its role as an intermediate in the synthesis of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of new anti-inflammatory drugs. The researchers found that derivatives of 4-Ethoxybenzenemethanesulfonyl chloride exhibited potent anti-inflammatory activity, making them promising candidates for further clinical evaluation.

Beyond pharmaceutical applications, 4-Ethoxybenzenemethanesulfonyl chloride has also found utility in materials science. Its ability to form stable sulfonate salts with various metals has led to its use in the synthesis of functional materials with unique properties. A notable example is its application in the preparation of conductive polymers, where it serves as a cross-linking agent to enhance the electrical conductivity and mechanical stability of polymer networks. This has significant implications for the development of advanced electronic devices and energy storage systems.

The synthetic versatility of 4-Ethoxybenzenemethanesulfonyl chloride is further demonstrated by its use in organic synthesis. It can be readily converted into a wide range of derivatives through nucleophilic substitution reactions. For example, reacting it with primary or secondary amines yields sulfonamides, which are important intermediates in the synthesis of dyes, pigments, and other fine chemicals. Additionally, its reactivity with alcohols produces sulfonates, which are used as surfactants and emulsifiers in various industrial processes.

In terms of safety and handling, it is important to note that 4-Ethoxybenzenemethanesulfonyl chloride should be handled with care due to its reactivity and potential for generating hazardous byproducts. Proper personal protective equipment (PPE) should be worn during handling, and reactions involving this compound should be conducted under well-ventilated conditions or in a fume hood. Additionally, appropriate waste disposal procedures should be followed to ensure environmental safety.

The ongoing research into 4-Ethoxybenzenemethanesulfonyl chloride continues to uncover new applications and potential uses. For instance, recent advancements in green chemistry have focused on developing more sustainable methods for synthesizing this compound and its derivatives. These efforts aim to reduce environmental impact while maintaining or improving the efficiency and yield of synthetic processes.

In conclusion, 4-Ethoxybenzenemethanesulfonyl chloride (CAS No. 1248819-22-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable reagent in organic synthesis, pharmaceutical research, and materials science. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility and importance of this compound.